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Compound of Interest

(3-(Bromomethyl)oxetan-3-
Compound Name:

yl)methanol

cat. No.: B1268106

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical waste is paramount. This guide provides detailed procedures
for the proper disposal of (3-(Bromomethyl)oxetan-3-yl)methanol (CAS Number: 22633-44-
9), a halogenated organic compound. Adherence to these protocols is critical for personnel
safety and environmental protection.

Chemical Safety and Hazard Profile

(3-(Bromomethyl)oxetan-3-yl)methanol is classified as a hazardous substance. It is harmful
if swallowed or in contact with skin, causes severe skin burns and eye damage, and may cause
respiratory irritation.[1][2] It is essential to handle this chemical with appropriate personal
protective equipment (PPE) in a well-ventilated area, preferably a fume hood.[3]
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Property Value Source(s)
Molecular Formula C5H9Bro2 [1]
Molecular Weight 181.03 g/mol [1]
Physical Form Liquid [4]

Density 1.598 g/mL [2][5]
Boiling Point 242°C [5]

Flash Point 100°C (212°F) [5]

Signal Word Danger [2]

Hazard Statements

H302 (Harmful if swallowed),
H312 (Harmful in contact with
skin), H314 (Causes severe
skin burns and eye damage),
H332 (Harmful if inhaled),
H335 (May cause respiratory
irritation).[1][2]

[11(21[4]

GHS Pictograms

GHSO05 (Corrosive), GHS07

(Harmful/Irritant)

[2]

Storage Temperature

Refrigerator

[4]

UN Number

3265

[2]

Shipping Name

CORROSIVE LIQUID, ACIDIC,
ORGANIC, N.O.S.

[2]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of (3-

(Bromomethyl)oxetan-3-yl)methanol waste.
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Disposal Workflow for (3-(Bromomethyl)oxetan-3-yl)methanol

Waste Generation

Generate Waste
(e.g., unused chemical, reaction mixture, contaminated materials)

Waste Characterization & Segregation

Is the waste (3-(Bromomethyl)oxetan-3-yl)methanol
or contaminated with it?

Yes No
Segregate as Follow disposal procedures for
‘Halogenated Organic Waste' non-halogenated waste.

Waste Coptainment

Select a compatible, leak-proof container
with a secure cap.

'

Label container with 'Hazardous Waste',
'Halogenated Organic Waste', and list all contents.

Temporav Storage

Store container in a designated,
well-ventilated area.

v

Use secondary containment (e.g., a tray).

Final Disposal

Arrange for pickup by your institution's
Environmental Health and Safety (EHS) department.

Follow institutional guidelines for
hazardous waste disposal.

Click to download full resolution via product page
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Caption: Decision workflow for the safe disposal of (3-(Bromomethyl)oxetan-3-yl)methanol

waste.

Experimental Protocols for Disposal

The proper disposal of (3-(Bromomethyl)oxetan-3-yl)methanol and associated waste must

be conducted in accordance with institutional and regulatory standards. The following steps

provide a detailed methodology.

Step 1: Waste Segregation

Proper segregation is the most critical step in managing this waste stream.

Identify Halogenated Waste: All waste containing (3-(Bromomethyl)oxetan-3-yl)methanol
is classified as halogenated organic waste. This includes pure, unused chemical, reaction
byproducts, and solutions.

Separate from Non-Halogenated Waste: Never mix halogenated waste with non-halogenated
organic waste.[6][7] Co-mingling can complicate the disposal process and increase costs.[8]

Segregate Contaminated Materials: Any materials that have come into contact with the
chemical, such as gloves, filter paper, and pipette tips, must be disposed of as solid
hazardous waste in a designated, separate container.[9]

Step 2: Waste Collection and Containment

Use Appropriate Containers: Collect liquid halogenated waste in a designated, chemically
compatible container with a tightly sealing cap.[9][10] The container must be in good
condition and free of leaks.

Labeling: Affix a "Hazardous Waste" label to the container as soon as the first drop of waste
is added.[6][10] The label must clearly state "Halogenated Organic Waste" and list all
chemical constituents with their approximate percentages.[6] Do not use chemical formulas
or abbreviations.[10]

Step 3: Storage
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» Keep Containers Closed: Waste containers must remain closed at all times, except when
actively adding waste.[9][10]

» Ventilation and Secondary Containment: Store the waste container in a well-ventilated area,
such as a fume hood or a designated waste cabinet.[9][7] Place the container in a secondary
containment tray to prevent the spread of potential spills.[9]

Step 4: Disposal of Empty Containers

e Rinsing Procedure: Empty containers of (3-(Bromomethyl)oxetan-3-yl)methanol must be
triple-rinsed with a suitable solvent.[11]

o Rinsate Collection: The first rinseate must be collected and disposed of as halogenated
organic hazardous waste.[11] For highly toxic chemicals, the first three rinses must be
collected.[11]

» Container Disposal: After rinsing and air-drying, deface or remove the original label. The
container can then be disposed of as solid waste, such as in a designated glass disposal
box.[11]

Step 5: Spill Management

In the event of a spill, immediate and appropriate action is critical.
e Minor Spills:
o Alert personnel in the immediate vicinity.[9]

o Wearing appropriate PPE, contain the spill using an inert absorbent material like sand or
vermiculite. Do not use combustible materials such as paper towels.[9]

o Small spills can be treated with sodium thiosulfate before absorption.[9]
o Carefully collect the absorbed material into a labeled hazardous waste container.[9]
o Decontaminate the area with soap and water.[9]

e Major Spills:

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://www.kc.lu.se/en/employee/general-safety-regulations/8-waste-handling/81-organic-solvent-waste
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://www.benchchem.com/product/b1268106?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Evacuate the laboratory immediately and alert others.[9]

o Contact your institution's Environmental Health and Safety (EHS) office for emergency
response.

Step 6: Final Disposal

Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.[9] Always follow your organization's specific guidelines for hazardous waste
management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1268106#3-bromomethyl-oxetan-3-yl-methanol-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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